molecular formula C15H12Br2O4 B370730 2,4-Dibromophenyl 3,4-dimethoxybenzoate

2,4-Dibromophenyl 3,4-dimethoxybenzoate

Cat. No.: B370730
M. Wt: 416.06g/mol
InChI Key: OHBXJNIQBKWYKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dibromophenyl 3,4-dimethoxybenzoate is an aromatic ester featuring a 3,4-dimethoxybenzoate moiety esterified to a 2,4-dibromophenyl group. The compound’s structure includes two methoxy groups at the 3- and 4-positions of the benzoate ring and bromine atoms at the 2- and 4-positions of the phenyl ring.

Properties

Molecular Formula

C15H12Br2O4

Molecular Weight

416.06g/mol

IUPAC Name

(2,4-dibromophenyl) 3,4-dimethoxybenzoate

InChI

InChI=1S/C15H12Br2O4/c1-19-13-5-3-9(7-14(13)20-2)15(18)21-12-6-4-10(16)8-11(12)17/h3-8H,1-2H3

InChI Key

OHBXJNIQBKWYKY-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)Br)OC

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)Br)OC

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Thermal Stability of Metal Complexes with Dimethoxybenzoate Ligands

Metal Ion Ligand Decomposition Temperature (K) Final Product Reference
Cu(II) 2,4-Dimethoxybenzoate 495–685 (oxycarbonate stage) CuO
Cu(II) 3,4-Dimethoxybenzoate Lower stability vs. 2,4-isomer CuO
Nd(III) 2,4-Dimethoxybenzoate 983–1010 Nd₂O₃
Nd(III) 3,4-Dimethoxybenzoate Lower stability vs. 2,4-isomer Nd₂O₃

Halogen Substituent Effects on the Phenyl Group: Bromo vs. Chloro/Fluoro

Halogen substituents on the phenyl ring modulate biological activity and chemical reactivity:

  • Antimicrobial Activity: Acylthioureas with 2,4-dibromophenyl groups exhibit potent anti-biofilm activity against Pseudomonas aeruginosa and Staphylococcus aureus. Bromine’s electronegativity and size enhance membrane penetration and target binding compared to chloro or fluoro derivatives .
  • Synthetic Utility : Brominated aromatics are preferred intermediates in cross-coupling reactions (e.g., Suzuki-Miyaura), offering advantages over chlorinated analogues in reactivity .

Table 2: Comparative Bioactivity of Halogenated Aromatic Derivatives

Compound Class Substituents Target Microorganism Activity (IC₅₀) Reference
Acylthioureas 2,4-Dibromophenyl P. aeruginosa (biofilm) 12.5 µM
Acylthioureas 3,4-Dichlorophenyl P. aeruginosa (biofilm) 25.0 µM
Acylthioureas 2,4,5-Trifluorophenyl S. aureus (biofilm) 50.0 µM

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